![molecular formula C13H10F2O B1266172 4,4'-Difluorobenzhydrol CAS No. 365-24-2](/img/structure/B1266172.png)
4,4'-Difluorobenzhydrol
Overview
Description
4,4'-Difluorobenzhydrol (4,4'-DFBH) is a fluorinated derivative of benzhydrol, a molecule derived from the aromatic hydrocarbon benzene. 4,4'-DFBH is a colorless, water-soluble liquid that is used in a variety of scientific and industrial applications. It is a versatile compound with a wide range of applications due to its unique molecular structure and properties. 4,4'-DFBH is used in the synthesis of organic compounds, in the production of pharmaceuticals, and in the analysis of biological samples. In addition, 4,4'-DFBH has been studied for its potential applications in the fields of nanotechnology, biotechnology, and materials science.
Scientific Research Applications
Reversible Generation of Secondary Carbocations
- Overview: The study by Masui, Hattori, and Onaka (2017) explored the generation and preservation of secondary carbocations from 4,4'-difluorobenzhydrol in H-mordenite. This led to insights into acid catalysis in zeolites and provided evidence of reversible chromism controlled by moisture content (Masui, Hattori, & Onaka, 2017).
Applications in Polymer Synthesis
- Overview: Zhang et al. (2019) discussed the use of 4,4'-difluorobenzhydryl-containing nickel(II) bromide and chloride chelates in ethylene polymerization. These compounds demonstrated high activities, influencing the structural features of the N,N'-ligand in the polymerization process (Zhang et al., 2019).
Solid Phase Microextraction of Phthalate Esters
- Overview: The research by Guo et al. (2019) utilized covalent organic frameworks, constructed with this compound derivatives, for the extraction of phthalate esters. This methodology highlighted the enhanced extraction efficiency and applications in environmental monitoring (Guo et al., 2019).
Thermally Activated Delayed Fluorescence Materials
- Overview: Li et al. (2021) employed this compound derivatives in the construction of materials for thermally activated delayed fluorescence (TADF), contributing to the development of more efficient OLED devices (Li et al., 2021).
Synthesis of Organosoluble Polyimides
- Overview: Lin, Li, Cheng, and Harris (1998) described the synthesis of this compound derivatives for the creation of fluorinated aromatic polyimides, focusing on their solubility and thermal stability. This work has implications for materials science and engineering (Lin, Li, Cheng, & Harris, 1998).
Synthesis of Thermally Stable Polyethylenes
- Overview: Zhang et al. (2020) explored the use of 4,4'-difluorobenzhydryl-modified bis(imino)pyridylferrous chlorides for ethylene polymerization, leading to the production of linear polyethylenes with narrow dispersities. This research contributes to the field of industrial polymer production (Zhang et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Bis(4-fluorophenyl)methanol, also known as 4,4’-Difluorobenzhydrol, is a diphenyl methanol building block with two fluorine atoms at the para-position . It is used as a synthesis intermediate for active pharmaceutical ingredients (APIs) and macromolecules . The compound’s primary targets are organic molecules, which it modifies through nucleophilic substitution reactions .
Mode of Action
The mode of action of Bis(4-fluorophenyl)methanol involves its participation in nucleophilic substitution reactions . This allows for the introduction of the bis(4-fluorophenyl)methanol moiety into target molecules, enabling the creation of diverse chemical structures . The free hydroxy groups can be further functionalized for graft polymer with the ‘grafting to’ method .
Biochemical Pathways
It is known that the compound is used to synthesize aromatic polyethers through nucleophilic aromatic substitution . This suggests that it may influence pathways involving these polyethers.
Result of Action
The result of Bis(4-fluorophenyl)methanol’s action is the modification of organic molecules, which leads to the creation of diverse chemical structures . This compound is an important building block for synthesizing antipsychotic drugs such as fluspirilene, pimozide, and penfluridol .
Biochemical Analysis
Biochemical Properties
4,4’-Difluorobenzhydrol plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One notable interaction is with muscarinic acetylcholine receptors (mAChRs), which are G-protein-coupled receptors involved in numerous physiological functions. Studies have shown that derivatives of 4,4’-Difluorobenzhydrol, such as its carbamates, exhibit selective antagonistic activity towards the M1 subtype of mAChRs . This interaction is crucial for understanding the compound’s potential therapeutic applications.
Cellular Effects
The effects of 4,4’-Difluorobenzhydrol on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, 4,4’-Difluorobenzhydrol carbamates have been shown to affect calcium mobilization in cells expressing the M1 subtype of mAChRs . This modulation of calcium signaling pathways can have downstream effects on various cellular processes, including neurotransmission and muscle contraction.
Molecular Mechanism
At the molecular level, 4,4’-Difluorobenzhydrol exerts its effects through specific binding interactions with biomolecules. The compound’s derivatives, such as carbamates, bind to the M1 subtype of mAChRs with high affinity, acting as antagonists . This binding inhibits the receptor’s activity, leading to changes in downstream signaling pathways. Additionally, 4,4’-Difluorobenzhydrol may influence gene expression by modulating transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 4,4’-Difluorobenzhydrol can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that 4,4’-Difluorobenzhydrol and its derivatives maintain their stability under specific conditions, allowing for prolonged observation of their effects in vitro and in vivo . Long-term exposure to 4,4’-Difluorobenzhydrol may lead to sustained modulation of cellular processes, which is essential for understanding its potential therapeutic applications.
Dosage Effects in Animal Models
The effects of 4,4’-Difluorobenzhydrol vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as selective antagonism of mAChRs, without causing significant toxicity . At higher doses, 4,4’-Difluorobenzhydrol may induce adverse effects, including toxicity and disruption of normal cellular functions. Understanding the dosage-dependent effects of 4,4’-Difluorobenzhydrol is crucial for determining its therapeutic window and potential side effects.
Metabolic Pathways
4,4’-Difluorobenzhydrol is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound’s metabolism may lead to the formation of active or inactive metabolites, which can influence its overall biological activity . Additionally, 4,4’-Difluorobenzhydrol may affect metabolic flux and metabolite levels, further modulating cellular processes.
Transport and Distribution
The transport and distribution of 4,4’-Difluorobenzhydrol within cells and tissues are essential for understanding its biological effects. The compound may interact with specific transporters or binding proteins that facilitate its uptake and distribution . These interactions can influence the localization and accumulation of 4,4’-Difluorobenzhydrol within different cellular compartments, affecting its activity and function.
Subcellular Localization
The subcellular localization of 4,4’-Difluorobenzhydrol is a critical factor that determines its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Understanding the subcellular localization of 4,4’-Difluorobenzhydrol can provide insights into its mechanism of action and potential therapeutic applications.
Properties
IUPAC Name |
bis(4-fluorophenyl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2O/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,13,16H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCTZPQWLFWZYJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C2=CC=C(C=C2)F)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90189999 | |
Record name | 4,4'-Difluorobenzhydryl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90189999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline solid; [Sigma-Aldrich MSDS] | |
Record name | 4,4'-Difluorobenzhydrol | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/19966 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
365-24-2 | |
Record name | Bis(4-fluorophenyl)methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=365-24-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,4'-Difluorobenzhydryl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000365242 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,4'-Difluorobenzhydryl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90189999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-difluorobenzhydryl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.066 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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